2-(2,2-Dibromovinyl)phenol

• Molecular Formula: C8H6Br2O
• Molecular Weight: 277.94 g/mol
• IUPAC Name: 2-(2,2-dibromoethenyl)phenol
• InChI: InChI=1S/C8H6Br2O/c9-8(10)5-6-3-1-2-4-7(6)11/h1-5,11H
• InChI Key: CNINDFVVHAXULB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C(Br)Br)O

Description

2-(2,2-Dibromovinyl)phenol is a useful research compound. Its molecular formula is C8H6Br2O and its molecular weight is 277.94 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of triphenylphosphine (10.5 g, 40 mmol), carbon tetrabromide (6.6 g, 20 mmol) and triethylamine (3.0 g, 30 mmol) in dichloromethane (10 mL) was added 2-hydroxy-benzaldehyde (1.62 g, 13 mmol), and the mixture temperature was maintained at around 0° C. during the addition. After the addition was completed, the reaction mixture was stirred at room temperature for 1 hour. After the reaction, the mixture was poured into water (200 mL). And then the mixture was extracted with ethyl acetate (200 mL), washed with water (200 mL). The organic phase was dried over anhydrous sodium sulfate, and then filtered. The filtrate was concentrated and the residue was purified by column chromatography (silica gel, ethyl acetate/petroleum ether=1:5) to give the pure product 2-(2,2-dibromovinyl)phenol as a pink solid (2.8 g, 76%). LRMS (M−H)−: calcd 275.9. found 275.